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Product Identification and General Information
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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B15614930

The initial section of a CoA provides essential identifying information for the specific lot of the
chemical.[2][3] This ensures traceability and confirms that the product matches the order
specifications.[1][3]
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Parameter Example Data Description

The common name for the

Product Name Bifenox-d3 isotopically labeled compound.

[4]115]

A unique identifier assigned by
CAS Number 2733718-91-5 the Chemical Abstracts

Service.[5]

A unique code assigned by the
Lot/Batch Number XXXX-YYYY manufacturer to a specific
production batch.[1][3]

Represents the elemental
Molecular Formula C14H6D3CI2NO5 composition, indicating three

deuterium atoms.[4][5]

The mass of one mole of the

Molecular Weight 345.15 g/mol )
Bifenox-d3 molecule.[4]
The recommended
Storage Temperature -20°C temperature to ensure the
stability of the compound.[4]
) The date on which the quality
Date of Analysis 2025-11-15
control tests were performed.
The date after which the
_ manufacturer no longer
Expiry Date 2028-11-14

guarantees the product's

specifications.[3]

Analytical Data and Specifications

This core section of the CoA presents the quantitative results from various analytical tests. It
compares the actual measured values of the specific lot against the established quality
specifications.[1][2]
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Test Method Specification Result
] ) White to off-white
Appearance Visual Inspection ] Conforms
solid

Purity (HPLC) HPLC-UV = 98.0% 99.6%

, 1H NMR, Mass
Identity Conforms to structure Conforms

Spectrometry

Isotopic Purity Mass Spectrometry =99 atom % D 99.7%
Water Content Karl Fischer Titration <0.5% 0.15%
Residual Solvents HS-GC-FID <0.5% <0.1%

N ] ] Soluble in DMSO,
Solubility Visual Inspection Conforms[4]

Ethyl Acetate

Experimental Protocols

To ensure transparency and allow for methodological assessment, the CoA often details the

techniques used for analysis.[1][2]

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography is a standard technique used to separate, identify,

and quantify each component in a mixture. For Bifenox-d3, a typical protocol would involve:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).

Mobile Phase: A gradient mixture of acetonitrile and water containing 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of 254 nm.
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e Procedure: A precisely weighed sample of Bifenox-d3 is dissolved in a suitable solvent (e.qg.,
acetonitrile) to a known concentration. This solution is then injected into the HPLC system.
The purity is calculated by comparing the area of the main Bifenox-d3 peak to the total area
of all peaks in the chromatogram.

Identity and Isotopic Purity by Mass Spectrometry (MS)

Mass spectrometry is employed to confirm the molecular weight of the compound and to
determine the degree of deuterium incorporation.

e Instrumentation: Typically a Liquid Chromatography-Mass Spectrometry (LC-MS) system.
« lonization: Electrospray lonization (ESI) in either positive or negative mode.

e Analysis: The instrument measures the mass-to-charge ratio of the ions. The analysis
confirms the presence of the ion corresponding to the molecular weight of Bifenox-d3.
Isotopic purity is determined by comparing the signal intensity of the deuterated molecule
(d3) to any residual non-deuterated (dO) Bifenox.

Visualization of Workflows
Logical Workflow for CoA Validation

The following diagram illustrates the logical steps a researcher should take when reviewing a
Certificate of Analysis upon receiving a new chemical standard.
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Certificate of Analysis Validation Process

(Receive Bifenox-d3 Standard with CoA)

i

Verify Product Information
(Name, CAS #, Lot #)

i

Review Analytical Results vs. Specifications

'

Check Purity, Identity, and Isotopic Purity Data

'

(Assess Test Methods for Suitability)

y

Goes Data Meet Experimental Requirements’a

Accept Standard for Laboratory Use Contact Supplier for Clarification or Rejection

Click to download full resolution via product page

Caption: A flowchart for the systematic review and validation of a CoA.

Experimental Workflow for Purity Analysis
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This diagram outlines the typical experimental steps involved in determining the purity of a
Bifenox-d3 sample using HPLC.

HPLC Purity Determination Workflow

Prepare Standard Solution . Chromatographic Separation . 0
e G ) Inject into HPLC System (C18 Column) UV Detection Data Acquisition & Peak Integration Calculate Purity (%)

Bifenox-d3 Sample

Click to download full resolution via product page

Caption: A generalized workflow for purity analysis via HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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